Cas no 1226449-34-8 (N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide)

• Product Name: N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide
• CAS No: 1226449-34-8
• MF: C₁₉H₁₇FN₂O₃S₂
• MW: 404.478285551071
• CID: 5435478
• Update Time: 2025-07-02

N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-[benzenesulfonyl(methyl)amino]-N-(3-fluoro-4-methylphenyl)thiophene-2-carboxamide
• N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

• Inchi： 1S/C19H17FN2O3S2/c1-13-8-9-14(12-16(13)20)21-19(23)18-17(10-11-26-18)22(2)27(24,25)15-6-4-3-5-7-15/h3-12H,1-2H3,(H,21,23)
• InChI Key： BBVNECJYLQFGJD-UHFFFAOYSA-N
• SMILES： C1(C(NC2=CC=C(C)C(F)=C2)=O)SC=CC=1N(S(C1=CC=CC=C1)(=O)=O)C

Computed Properties

• Exact Mass: 404.066
• Monoisotopic Mass: 404.066
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide

N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide: A Novel Scaffold for Targeted Therapeutic Applications

N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide is a structurally complex compound with a unique combination of aromatic and heterocyclic moieties, characterized by its CAS number 1226449-34-8. This molecule incorporates a thiophene-2-carboxamide core, functionalized with a sulfonamide group derived from N-methylbenzenesulfonamide, and a substituted phenyl ring bearing fluorine and methyl substituents. The strategic placement of functional groups within this scaffold suggests potential for modulating biological activity through interactions with specific molecular targets.

Recent advances in medicinal chemistry have highlighted the importance of thiophene-based derivatives in the development of small-molecule therapeutics, particularly for their ability to engage with protein targets through hydrogen bonding and hydrophobic interactions. The fluoro-substituted aromatic ring in this compound may enhance metabolic stability by reducing susceptibility to enzymatic degradation, while the methyl group introduces steric effects that could influence binding affinity to receptor sites. These structural features align with trends observed in the design of selective kinase inhibitors and protease modulators, which are critical for targeting diseases such as cancer and inflammatory disorders.

Structural analysis of N-(3-fluoro-4-methylphenyl)-3-(N-methylben,zenesulfonamido)thiophene-2-carboxamide reveals a hybrid framework combining aromatic, heterocyclic, and sulfonamide functionalities. The thiophene-2-carboxamide core is linked to a benzenesulfonamide moiety via an amide bond, creating a rigid scaffold that may facilitate target-specific interactions. The fluoro-substituted phenyl group introduces electronic effects that could modulate the molecule's polarity and solubility profile, which are critical parameters for drug development. This structural complexity is further enhanced by the presence of the N-methyl group, which may contribute to improved metabolic stability and reduced toxicity compared to unmodified analogs.

Current research in drug discovery emphasizes the role of structure-activity relationship (SAR) studies in optimizing compound efficacy and selectivity. The fluoro-substituted aromatic ring in this compound is particularly noteworthy, as fluorine atoms are frequently used in medicinal chemistry to fine-tune pharmacokinetic properties. For example, the fluoro-substituted phenyl moiety may enhance the molecule's ability to cross biological membranes, while the methyl group could influence its interaction with hydrophobic regions of target proteins. These modifications are consistent with strategies employed in the development of ATP-competitive kinase inhibitors and protease inhibitors.

Experimental data from recent studies suggest that N-(3-fluoro-4-methylphenyl)-3-(N-methylbenzenesulfonamido)thiophene-2-carboxamide exhibits promising biological activity against proliferative disorders, including certain types of solid tumors and hematological malignancies. The compound's ability to selectively inhibit key enzymes involved in cell cycle regulation and apoptosis has been demonstrated in preclinical models, highlighting its potential as a lead candidate for targeted therapy. These findings are supported by computational modeling studies that predict favorable interactions between the molecule and critical residues in its intended targets.

Future research should focus on elucidating the molecular mechanisms underlying the compound's biological effects, as well as its potential for drug repurposing in the treatment of chronic inflammatory diseases. The fluoro-substituted aromatic ring and methyl group may also serve as points of optimization for improving bioavailability and selectivity. These efforts could lead to the development of novel therapeutics with enhanced therapeutic indices and reduced side effects, addressing unmet clinical needs in oncology and immunology.